![molecular formula C7H6BNO2S B1275884 Benzo[d]thiazol-6-ylboronic acid CAS No. 499769-91-4](/img/structure/B1275884.png)
Benzo[d]thiazol-6-ylboronic acid
Overview
Description
Benzo[d]thiazol-6-ylboronic acid (BTBA) is a boronic acid derived from benzo[d]thiazole. It is a versatile organic compound that has a wide range of applications in organic synthesis, medicinal chemistry, and analytical chemistry. BTBA is a useful reagent in the synthesis of a variety of organic compounds, including those with potential medicinal applications. It is also used as a catalyst in the synthesis of polymers and other materials. In addition, BTBA has been used in the development of analytical methods for the detection and quantification of various compounds.
Scientific Research Applications
Cancer Research and Therapy
- Anticancer Properties : Isoxazole derivatives of benzo[d]thiazol compounds have shown potential as anticancer agents. A study by Kumbhare et al. (2014) demonstrated the efficacy of these compounds against various cancer cell lines, including Colo205, U937, MCF7, and A549. They found that these compounds induced G2/M cell cycle arrest and apoptosis in cancer cells, particularly effective in the Colo205 cell line, suggesting their potential as cancer therapeutics (Kumbhare et al., 2014).
Drug Discovery and Synthesis
- Building Blocks in Drug Discovery : The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole derivatives as building blocks in drug discovery was described by Durcik et al. (2020). These compounds can be substituted at various positions, offering diverse chemical space exploration for potential drug candidates (Durcik et al., 2020).
Antibiotic Resistance and Biocides
- Antibiotic Resistance Inhibition : Venturelli et al. (2007) explored benzo[b]thiophene-2-ylboronic acid, a close relative of benzo[d]thiazol-6-ylboronic acid, as an inhibitor of the class C beta-lactamase AmpC. This compound potentiates the activity of beta-lactam antibiotics in bacteria, highlighting its role in combating antibiotic resistance (Venturelli et al., 2007).
Materials Science and Electronics
- Organic Semiconductors : Chen et al. (2016) implemented benzo[d][1,2,3]thiadiazole, an analog of benzo[d]thiazole, in the creation of organic semiconductors for various applications such as transistors and solar cells. This study demonstrates the versatility of benzo[d]thiazole derivatives in advanced materials science (Chen et al., 2016).
Mechanism of Action
Target of Action
Benzo[d]thiazol-6-ylboronic acid is a compound that belongs to the class of thiazoles . Thiazoles are known to be ubiquitous in biologically active natural products and pharmaceutically important compounds . .
Mode of Action
Thiazoles, in general, are known to undergo various reactions such as lithiation, magnesation, zincation, caldation, boronation, and silylation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Thiazoles are known to be involved in various biochemical pathways due to their presence in many biologically active compounds . They are found in antibiotics, antiviral drugs, antitumor agents, and other pharmaceuticals . .
Result of Action
Thiazoles are known to have various biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, and other activities .
Action Environment
It is known that the compound should be stored in an inert atmosphere and under -20°c .
Safety and Hazards
Future Directions
Thiazoles, including Benzo[d]thiazol-6-ylboronic acid, are significant potential compounds in the chemical world. They show notable pharmacological actions, making them of special interest to medicinal chemists. Future efforts will be directed to the search for new, stable, and multifunctionalized metalated thiazoles as well as for mild conditions to carry out their cross-coupling reactions .
properties
IUPAC Name |
1,3-benzothiazol-6-ylboronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BNO2S/c10-8(11)5-1-2-6-7(3-5)12-4-9-6/h1-4,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGXFPSLIIZOVMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1)N=CS2)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30405529 | |
Record name | 1,3-benzothiazol-6-ylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30405529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
499769-91-4 | |
Record name | 1,3-benzothiazol-6-ylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30405529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-Benzothiazol-6-ylboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.